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Compound of Interest

3-Methoxymethylphenylboronic
Compound Name: d
aci

Cat. No.: B125045

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
compliance. This guide provides essential safety information and a detailed, step-by-step
procedure for the proper disposal of 3-Methoxymethylphenylboronic acid, a common
reagent in organic synthesis.

Key Safety and Hazard Information

While a specific Safety Data Sheet (SDS) for 3-Methoxymethylphenylboronic acid was not
identified, the closely related compound 3-Methoxyphenylboronic acid (CAS 10365-98-7)
provides relevant safety data.[1][2][3] The following table summarizes the key hazard
information.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b125045?utm_src=pdf-interest
https://www.benchchem.com/product/b125045?utm_src=pdf-body
https://www.benchchem.com/product/b125045?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/ja/product/aldrich/441686
https://pubchem.ncbi.nlm.nih.gov/compound/2734370
https://www.thermofisher.com/order/catalog/product/359570010
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125045?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

GHS . Hazard Precautionary
Hazard Class . Signal Word
Pictogram Statements Statements
o ) P264: Wash skin
Acute Toxicity, ) H302: Harmful if
Warning thoroughly after
Oral (Category 4) swallowed. )
handling.
P270: Do not
) o eat, drink or
Skin Irritation ) H315: Causes
! Warning o smoke when
(Category 2) skin irritation. ) )
using this
product.
P301 + P312: IF
SWALLOWED:
o H319: Causes
Eye Irritation ) ) Call a POISON
! Warning serious eye
(Category 2) o CENTER or
irritation. o
doctor/physician
if you feel unwell.
Specific target
organ toxicity — P302 + P352: IF
] H335: May
single exposure ) ) ON SKIN: Wash
! Warning cause respiratory

(Category 3),
Respiratory

system

irritation.

with plenty of
soap and water.

P305 + P351 +
P338: IF IN
EYES: Rinse
cautiously with
water for several
minutes.
Remove contact
lenses, if present
and easy to do.

Continue rinsing.

P501: Dispose of
contents/contain
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erto an
approved waste
disposal plant.[4]
[5]

Experimental Protocol for Disposal

The following protocol outlines the recommended procedure for the safe disposal of 3-
Methoxymethylphenylboronic acid and its associated waste. This procedure is based on
general best practices for handling chemical waste and should be adapted to comply with your
institution's specific guidelines.

Personnel Protective Equipment (PPE): Before beginning, ensure you are wearing appropriate
PPE, including:

Chemical safety goggles or a face shield

Nitrile or neoprene gloves

A fully fastened lab coat

Closed-toe shoes

Step-by-Step Disposal Procedure:
+ Waste Segregation:

o Do not mix 3-Methoxymethylphenylboronic acid waste with other chemical waste
streams, especially strong oxidizing agents.

o Maintain separate, clearly labeled waste containers for solid and liquid waste.
» Solid Waste Disposal:

o Collect any solid residue of 3-Methoxymethylphenylboronic acid, contaminated
personal protective equipment (e.g., gloves, weighing paper), and any absorbent materials
used for spills.
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o Place all solid waste into a designated, sealable, and appropriately labeled hazardous
waste container.

e Liquid Waste Disposal:

o Collect all solutions containing 3-Methoxymethylphenylboronic acid in a dedicated,
leak-proof, and clearly labeled hazardous waste container.

o The first rinse of any glassware that contained the compound should be collected as
hazardous waste.

o Container Labeling:

o All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name: "3-Methoxymethylphenylboronic acid".

o Include the date when the waste was first added to the container.
e Storage:

o Store sealed and labeled waste containers in a designated and secure satellite
accumulation area within the laboratory.

o Ensure that the storage area is away from incompatible materials.
o Waste Pickup:

o Once the waste container is full, arrange for its collection by your institution's
environmental health and safety (EHS) department or a licensed hazardous waste
disposal contractor.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 3-
Methoxymethylphenylboronic acid.
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Caption: Disposal workflow for 3-Methoxymethylphenylboronic acid.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b125045?utm_src=pdf-body-img
https://www.benchchem.com/product/b125045?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125045?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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